Cas no 89936-29-8 (2-(3,5-dibromo-4-methoxyphenyl)acetic acid)

2-(3,5-dibromo-4-methoxyphenyl)acetic acid structure
89936-29-8 structure
Product Name:2-(3,5-dibromo-4-methoxyphenyl)acetic acid
CAS No:89936-29-8
MF:C9H8Br2O3
MW:323.966021537781
MDL:MFCD25968574
CID:2043957
PubChem ID:10734734
Update Time:2024-03-04

2-(3,5-dibromo-4-methoxyphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • (3,5-Dibrom-4-methoxy-phenyl)-essigsaeure
    • (3,5-dibromo-4-methoxy-phenyl)-acetic acid
    • 2-(3,5-dibromo-4-methoxyphenyl)acetic acid
    • 3,5-dibromo-4-methoxy-phenylacetic acid
    • 3,5-Dibromo-4-methoxybenzeneacetic acid (ACI)
    • Z1725937091
    • 89936-29-8
    • EN300-8886370
    • PXJNCNLURDNKJO-UHFFFAOYSA-N
    • 3,5-Dibromo-4-methoxyphenyl acetic acid
    • CHEMBL394119
    • SCHEMBL7220499
    • CS-0531319
    • MDL: MFCD25968574
    • Inchi: 1S/C9H8Br2O3/c1-14-9-6(10)2-5(3-7(9)11)4-8(12)13/h2-3H,4H2,1H3,(H,12,13)
    • InChI Key: PXJNCNLURDNKJO-UHFFFAOYSA-N
    • SMILES: O=C(CC1C=C(Br)C(OC)=C(Br)C=1)O

Computed Properties

  • Exact Mass: 323.88197g/mol
  • Monoisotopic Mass: 321.88402g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 46.5Ų

2-(3,5-dibromo-4-methoxyphenyl)acetic acid Pricemore >>

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2-(3,5-dibromo-4-methoxyphenyl)acetic acid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Water ;  4 h, reflux
1.2 Reagents: Hydrochloric acid Solvents: Water ;  0.5 h, rt
Reference
Total Syntheses of Eudistomins Y1-Y7 by an Efficient One-Pot Process of Tandem Benzylic Oxidation and Aromatization of 1-Benzyl-3,4-dihydro-β-Carbolines
Trieu, Tien Ha; Dong, Jing; Zhang, Qiang; Zheng, Bo; Meng, Tian-Zhuo; et al, European Journal of Organic Chemistry, 2013, 2013(16), 3271-3277

Production Method 2

Reaction Conditions
1.1 Reagents: Bromine ,  Ferric bromide Solvents: Chloroform ;  48 h, rt
Reference
Isolation and Synthesis of Pulmonarins A and B, Acetylcholinesterase Inhibitors from the Colonial Ascidian Synoicum pulmonaria
Tadesse, Margey; Svenson, Johan; Sepcic, Kristina; Trembleau, Laurent; Engqvist, Magnus; et al, Journal of Natural Products, 2014, 77(2), 364-369

Production Method 3

Reaction Conditions
Reference
Preparation of oxygenated phenylacetic acids
Weller, Dwight D.; Stirchak, Eugene P.; Yokoyama, Ayumu, Journal of Organic Chemistry, 1984, 49(11), 2061-3

Production Method 4

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Tetrahydrofuran ,  Water ;  4 h, rt
1.2 Reagents: Sulfuric acid Solvents: Water ;  pH 1 - 2, rt
Reference
Marine Natural Product for Pesticide Candidate: Pulmonarin Alkaloids as Novel Antiviral and Anti-Phytopathogenic-Fungus Agents
Zhang, Mingjun; Ding, Xin; Kang, Jin; Gao, Yongyue; Wang, Ziwen ; et al, Journal of Agricultural and Food Chemistry, 2020, 68(41), 11350-11357

Production Method 5

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Water ;  24 h, reflux
1.2 Reagents: Hydrochloric acid Solvents: Water ;  acidified, rt
Reference
Total synthesis of pulmonarin B and design of brominated phenylacetic acid/tacrine hybrids: marine pharmacophore inspired discovery of new ChE and Aβ aggregation inhibitors
Cheng, Zhi-Qiang; Song, Jia-Li; Zhu, Kongkai; Zhang, Juan; Jiang, Cheng-Shi; et al, Marine Drugs, 2018, 16(9), 293/1-293/16

2-(3,5-dibromo-4-methoxyphenyl)acetic acid Raw materials

2-(3,5-dibromo-4-methoxyphenyl)acetic acid Preparation Products

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